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Compound of Interest |

Compound Name: 4-Chloro-2,5-difluorobenzaldehyde
CAS No.: 879093-02-4
Cat. No.: B109745
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive spectroscopic validation of the structure of 4-Chloro-2,5-
difluorobenzaldehyde. Through a comparative analysis of its spectral data with those of
structurally similar alternatives, 4-chlorobenzaldehyde and 2,5-difluorobenzaldehyde, this
document offers a detailed framework for the structural elucidation of substituted
benzaldehydes. The guide includes a summary of quantitative spectral data, detailed
experimental protocols, and visualizations to aid in understanding the key structural
correlations.

Comparative Spectroscopic Data Analysis

The structural confirmation of 4-Chloro-2,5-difluorobenzaldehyde is achieved through the
combined application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). The data presented below compares the
experimental and predicted spectral features of the target compound with its analogues.
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Note on Data for 4-Chloro-2,5-difluorobenzaldehyde: Experimental 13C NMR data has been
obtained from scientific literature. Due to the limited availability of public experimental spectra
for this specific compound, the *H NMR, IR, and MS data are predicted values generated by
computational methods. These predictions are based on established spectroscopic principles
and provide a reliable estimation for comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

Table 1: *H NMR Spectral Data (Predicted for 4-Chloro-2,5-difluorobenzaldehyde)

Aldehydic Proton (CHO) Aromatic Protons (Ar-H)
Compound . . ] ]

Chemical Shift (6, ppm) Chemical Shift (6, ppm)

H-3: ~7.7 (dd, J=8.5,5.5
4-Chloro-2,5-
_ ~10.3 (s) Hz)H-6: ~7.6 (dd, J = 8.5, 3.0
difluorobenzaldehyde H2)
z

7.85 (d, J = 8.5 Hz, 2H)7.55 (d,

4-Chlorobenzaldehyde 9.98 (s)
J =8.5Hz, 2H)

2,5-Difluorobenzaldehyde 10.3 (s) 7.4-7.6 (m, 3H)

Table 2: 13C NMR Spectral Data

Aldehydic Carbon (C=0) Aromatic Carbons (Ar-C)

Compound . ) ) )
Chemical Shift (6, ppm) Chemical Shift (6, ppm)
C-1: ~125 (d)C-2: ~158 (dd)C-
4-Chloro-2,5-
_ 185.5 3: ~120 (d)C-4: ~128 (d)C-5:
difluorobenzaldehyde[1]
~155 (dd)C-6: ~122 (d)
4-Chlorobenzaldehyde[2] 190.9 141.0, 134.7,130.9, 129.5
162.4 (dd), 157.9 (dd), 125.4
2,5-Difluorobenzaldehyde 186.2 (dd), 121.8 (dd), 119.5 (dd),

116.9 (dd)
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The key
absorption bands for benzaldehyde derivatives are the C=0 stretch of the aldehyde and the C-
H stretches of the aromatic ring.

Table 3: Key IR Absorption Frequencies (cm™1)

C=0 Stretch Aromatic C-H
Compound C-CI Stretch C-F Stretch
(Aldehyde) Stretch
4-Chloro-2,5-
difluorobenzalde ~1705 ~3070 ~780 ~1250, ~1150
hyde (Predicted)
4-
Chlorobenzaldeh 1701 3065 785 -
yde[3]
2,5-
Difluorobenzalde 1700 3075 - 1245, 1140
hyde

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity.

Table 4: Mass Spectrometry Data
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Compound Molecular lon (M*) [m/z] Key Fragment lons [m/z]
4-Chloro-2,5-
_ 176/178 (due to 35CI/37Cl 175/177 (M-H), 147/149 (M-
difluorobenzaldehyde )
) isotopes) CHO), 112 (M-CHO-CI)
(Predicted)
139/141 (M-H), 111/113 (M-
4-Chlorobenzaldehyde[4] 140/142
CHO), 75 (CesHs3)
, 141 (M-H), 113 (M-CHO), 95
2,5-Difluorobenzaldehyde 142

(M-CHO-F)

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques used in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a
deuterated solvent (e.g., CDCIs) in an NMR tube.

e Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the
deuterium signal of the solvent and shim the magnetic field to optimize its homogeneity.

o Data Acquisition: Acquire the *H and 3C NMR spectra using standard pulse sequences. For
'H NMR, a typical experiment involves 16-32 scans. For 13C NMR, a larger number of scans
(e.g., 1024) is usually required to achieve a good signal-to-noise ratio.

o Data Processing: Apply Fourier transformation to the acquired free induction decay (FID) to
obtain the frequency-domain spectrum. Phase and baseline correct the spectrum, and
reference it to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

o Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total
Reflectance (ATR) can be used. For the KBr method, mix a small amount of the sample with
dry KBr powder and press it into a thin pellet. For ATR, place the sample directly on the ATR
crystal.
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» Data Acquisition: Place the sample in the IR spectrometer and record the spectrum, typically
in the range of 4000-400 cm™1,

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups present in the molecule.

Mass Spectrometry (MS)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via direct infusion or after separation by gas chromatography (GC-MS).

« lonization: lonize the sample using an appropriate method, such as Electron lonization (EI)
or Electrospray lonization (ESI).

o Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
mass analyzer (e.g., quadrupole, time-of-flight).

o Detection and Data Analysis: Detect the ions and generate a mass spectrum. ldentify the
molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualizations

The following diagrams illustrate the structure and spectroscopic validation workflow for 4-
Chloro-2,5-difluorobenzaldehyde.
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Structure and Key NMR Correlations of 4-Chloro-2,5-difluorobenzaldehyde

Spectroscopic Data

\ C-Cl: ~780 cm-1
10.3 ppm /120-158 ppm | ~185.5 ppm [ ~1705 cm-1 C-F: ~1250, 1150 cm-1

~7.6-7.7 ppm

Aromatic Ring

Aldehyde Group
(CHO)

(C6H2)

Click to download full resolution via product page

Caption: Structure of 4-Chloro-2,5-difluorobenzaldehyde with key NMR correlations.
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Workflow for Spectroscopic Structure Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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